Cas no 1779795-24-2 (2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine)
2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine Chemical and Physical Properties
Names and Identifiers
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- 2-[(2-bromo-4-methoxyphenyl)methyl]pyrrolidine
- EN300-1895801
- 1779795-24-2
- 2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine
-
- Inchi: 1S/C12H16BrNO/c1-15-11-5-4-9(12(13)8-11)7-10-3-2-6-14-10/h4-5,8,10,14H,2-3,6-7H2,1H3
- InChI Key: RDLJFIMBBBGSOM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1CC1CCCN1)OC
Computed Properties
- Exact Mass: 269.04153g/mol
- Monoisotopic Mass: 269.04153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 21.3Ų
2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1895801-0.05g |
2-[(2-bromo-4-methoxyphenyl)methyl]pyrrolidine |
1779795-24-2 | 0.05g |
$1068.0 | 2023-06-02 | ||
| Enamine | EN300-1895801-0.1g |
2-[(2-bromo-4-methoxyphenyl)methyl]pyrrolidine |
1779795-24-2 | 0.1g |
$1119.0 | 2023-06-02 | ||
| Enamine | EN300-1895801-0.25g |
2-[(2-bromo-4-methoxyphenyl)methyl]pyrrolidine |
1779795-24-2 | 0.25g |
$1170.0 | 2023-06-02 | ||
| Enamine | EN300-1895801-0.5g |
2-[(2-bromo-4-methoxyphenyl)methyl]pyrrolidine |
1779795-24-2 | 0.5g |
$1221.0 | 2023-06-02 | ||
| Enamine | EN300-1895801-1.0g |
2-[(2-bromo-4-methoxyphenyl)methyl]pyrrolidine |
1779795-24-2 | 1g |
$1272.0 | 2023-06-02 | ||
| Enamine | EN300-1895801-2.5g |
2-[(2-bromo-4-methoxyphenyl)methyl]pyrrolidine |
1779795-24-2 | 2.5g |
$2492.0 | 2023-06-02 | ||
| Enamine | EN300-1895801-5.0g |
2-[(2-bromo-4-methoxyphenyl)methyl]pyrrolidine |
1779795-24-2 | 5g |
$3687.0 | 2023-06-02 | ||
| Enamine | EN300-1895801-10.0g |
2-[(2-bromo-4-methoxyphenyl)methyl]pyrrolidine |
1779795-24-2 | 10g |
$5467.0 | 2023-06-02 |
2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine
Comprehensive Overview of 2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine (CAS No. 1779795-24-2)
2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine is a specialized organic compound with the CAS registry number 1779795-24-2. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of a bromo and methoxy functional group in its structure makes it a versatile intermediate for further chemical modifications. Researchers and industries are increasingly interested in this compound due to its unique structural features and potential utility in drug discovery and development.
The molecular formula of 2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine is C12H16BrNO, and its molecular weight is 270.17 g/mol. The compound's structure includes a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle, and a 2-bromo-4-methoxyphenyl moiety. This combination of functional groups allows for diverse reactivity, making it a valuable building block in synthetic chemistry. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways.
In the context of current research trends, 2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine has garnered attention for its potential in medicinal chemistry. With the growing demand for novel therapeutic agents, especially in areas like neurodegenerative diseases and cancer research, this compound's scaffold offers a promising starting point for drug design. Its brominated aromatic ring provides a handle for further cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic synthesis.
From an industrial perspective, CAS No. 1779795-24-2 is often sought after by chemical manufacturers and research institutions. Its synthesis typically involves multi-step organic reactions, including alkylation and halogenation processes. Quality control and purity are critical factors, as impurities can significantly impact downstream applications. Advanced analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure the compound meets the required specifications.
Environmental and safety considerations are also paramount when handling 2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's stability under various conditions, such as temperature and pH, is an area of ongoing investigation to optimize its storage and handling protocols.
In summary, 2-[(2-Bromo-4-methoxyphenyl)methyl]pyrrolidine (CAS No. 1779795-24-2) is a chemically intriguing compound with broad potential in scientific and industrial applications. Its unique structure and reactivity profile make it a valuable asset in drug discovery, material science, and chemical synthesis. As research continues to uncover new uses for this molecule, its significance in the field of organic chemistry is expected to grow.
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